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Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238 Get Quote

For researchers, scientists, and drug development professionals, the meticulous handling of

chemical reagents is fundamental to both laboratory safety and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information for the

operational use and disposal of Isopropyl 2-methoxyacetate, ensuring a secure and

compliant laboratory environment.

Immediate Safety and Hazard Information
Isopropyl 2-methoxyacetate is a flammable liquid and vapor that can cause skin and serious

eye irritation, as well as respiratory irritation.[1][2] It is crucial to handle this chemical with

appropriate engineering controls and personal protective equipment to minimize exposure.

Key Hazards:

Flammable: Keep away from heat, sparks, open flames, and hot surfaces.[1][2][3] Use non-

sparking tools and take precautionary measures against static discharge.[1][2][3]

Irritant: Causes skin and serious eye irritation.[1][2] May cause respiratory irritation upon

inhalation.[1][2]

Health Effects: Avoid breathing fumes, mist, or vapors.[1][2]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b189238?utm_src=pdf-interest
https://www.benchchem.com/product/b189238?utm_src=pdf-body
https://www.benchchem.com/product/b189238?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.ehs.washington.edu/system/files/resources/flammableliquids.docx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling Isopropyl 2-methoxyacetate.

PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles that

adhere to European standard

EN 166. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.[3][4]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves.

Butyl rubber or nitrile gloves

(minimum 4mil thickness) are

recommended for incidental

contact. For prolonged contact

or immersion, heavier-duty

gloves should be used.[2][3][5]

Always inspect gloves before

use and change them

immediately if contaminated.[3]

Prevents skin contact, which

can cause irritation.[1][2] Nitrile

gloves may have limited

resistance to acetates, so they

should be used for splash

protection only and changed

frequently.[6][7]

Body Protection

A chemical-resistant lab coat

(100% cotton or flame-

resistant is preferred), long

pants, and closed-toe shoes.

[2][3] For larger quantities, an

apron or oversleeves may be

necessary.[2]

Minimizes skin exposure to

accidental spills and protects

from fire hazards.

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[1][2] If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges

should be used.

Prevents inhalation of vapors

that can cause respiratory

irritation.[1][2]
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Quantitative Safety Data
While specific occupational exposure limits for Isopropyl 2-methoxyacetate are not readily

available, data for analogous compounds can provide guidance for risk assessment.[8]

Parameter Value Compound
Issuing
Organization

Permissible Exposure

Limit (PEL)

250 ppm (8-hour

TWA)
Isopropyl Acetate OSHA[1][9]

Threshold Limit Value

(TLV)

100 ppm (8-hour

TWA)
Isopropyl Acetate ACGIH[1]

Short-Term Exposure

Limit (STEL)
200 ppm (15-minute) Isopropyl Acetate ACGIH[1]

Workplace Exposure

Limit (WEL)
50 ppm (8-hour TWA)

Propylene Glycol

Methyl Ether Acetate
WEEL[10]

Physical Properties:

Property Value

CAS Number 17640-21-0[1]

Molecular Weight 132.16 g/mol [11]

Appearance Colorless to Yellow Liquid[11]

Storage Temperature Refrigerator[11]

Experimental Protocols: Handling and Disposal
Adherence to standardized procedures is critical for the safe handling and disposal of

Isopropyl 2-methoxyacetate.

Standard Operating Procedure for Handling
Preparation:
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Ensure a certified chemical fume hood is operational.

Gather all necessary PPE and inspect for integrity.

Have a spill kit readily accessible.

Remove all ignition sources from the work area.[1][3]

Handling:

Conduct all work involving open containers of Isopropyl 2-methoxyacetate inside a

chemical fume hood.[2][12]

Ground and bond containers when transferring the liquid to prevent static discharge.[1][3]

Use only non-sparking tools.[1][2]

Keep the container tightly closed when not in use.[1][3]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Store away from incompatible materials such as strong oxidizing agents.[8]

Store in a designated flammable liquids cabinet.[12]

Spill Response and Cleanup
Immediate Actions:

Evacuate the immediate area and alert others.

If the spill is large or you are not trained to handle it, contact your institution's

environmental health and safety department.
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Remove all ignition sources.

Cleanup (for small, manageable spills by trained personnel):

Wear the appropriate PPE as outlined above.

Contain the spill using a non-combustible absorbent material like sand or earth. Do not

use combustible materials like sawdust.

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,

labeled container for hazardous waste.

Clean the spill area with soap and water.

Waste Disposal Plan
Collection:

Collect all waste containing Isopropyl 2-methoxyacetate in a designated, properly

labeled, and sealed hazardous waste container.

Disposal:

Dispose of the hazardous waste through a licensed waste disposal service.[13]

Never dispose of Isopropyl 2-methoxyacetate down the drain or in regular trash.[13]

Maintain detailed records of waste generation and disposal.[13]

Visual Workflow Guides
The following diagrams illustrate the key decision-making and procedural workflows for

handling Isopropyl 2-methoxyacetate safely.
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Risk Assessment

PPE Selection

Verification

Task Involving
Isopropyl 2-methoxyacetate

Nature of Task?

Small Scale / Incidental Contact

Small quantities,
low splash potential

Large Scale / Prolonged Contact

Large quantities,
high splash potential

Standard PPE:
- Safety Goggles

- Nitrile Gloves (double-gloved)
- Lab Coat

- Closed-toe Shoes

Enhanced PPE:
- Goggles & Face Shield
- Butyl Rubber Gloves

- Flame-Retardant Lab Coat
- Chemical Apron

All PPE available
and in good condition?

Proceed with Task

Yes

STOP
Obtain correct PPE

No
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Preparation

Handling & Storage

Waste & Disposal

Start: Prepare for Handling

Don Appropriate PPE

Work in Chemical Fume Hood

Ensure Spill Kit is Accessible

Transfer Chemical
(use non-sparking tools)

Use in Experiment

Store in Flammables Cabinet

Collect Waste in
Labeled Container

Dispose via Licensed Service

Decontaminate Work Area

End of Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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